![molecular formula C10H12Cl2N2 B3037155 2-(6-Chloro-1h-indol-3-yl)ethan-1-amine hcl CAS No. 445424-54-4](/img/structure/B3037155.png)
2-(6-Chloro-1h-indol-3-yl)ethan-1-amine hcl
Overview
Description
“2-(6-Chloro-1h-indol-3-yl)ethan-1-amine hcl” is a chemical compound that is structurally similar to tryptamine . Tryptamine is a monoamine alkaloid found in plants, animals, and fungi, and it contains an indole ring structure . It is believed to function as a neuromodulator or neurotransmitter .
Synthesis Analysis
The synthesis of compounds similar to “this compound” has been reported in the literature . These compounds are typically characterized using 1H, 13C-NMR, UV, IR, and mass spectral data .Molecular Structure Analysis
The molecular structure of “this compound” is based on structures generated from information available in databases . The molecular formula is C10H12N2 .Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of indole derivatives, including compounds like "2-(6-Chloro-1h-indol-3-yl)ethan-1-amine hcl," has attracted significant interest due to their complex structures and potential applications. A review by Taber and Tirunahari (2011) discusses the classification of indole syntheses, emphasizing the diversity of methods available for constructing indole frameworks, including through the modification of existing indoles and the development of new synthetic strategies. This comprehensive classification underscores the compound's synthetic accessibility and the broader interest in indole derivatives within organic chemistry (Taber & Tirunahari, 2011).
Chemical Reactivity and Applications
Further, the reactivity of amine-functionalized compounds towards carbon dioxide capture highlights the utility of amine derivatives in environmental and materials science. Lin, Kong, and Chen (2016) review the synthesis, structure, and applications of amine-functionalized metal–organic frameworks (MOFs), indicating the potential of such compounds, including "this compound," in gas sorption and separation technologies. This research demonstrates the compound's relevance to developing technologies aimed at addressing environmental challenges (Lin, Kong, & Chen, 2016).
Catalytic Applications
The catalytic applications of indole derivatives are also noteworthy. Bonandi et al. (2020) review the aza-alkylation of indoles, a reaction that enables the introduction of substituted aminomethyl groups into the indole core, creating new stereogenic centers. This type of chemical modification, applicable to "this compound," showcases the compound's potential in synthesizing complex organic molecules with precise control over their three-dimensional structure (Bonandi et al., 2020).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various receptors and enzymes in the body, influencing a range of biological processes .
Mode of Action
It is likely that the compound interacts with its targets through a combination of covalent and non-covalent interactions, leading to changes in the activity of the target proteins .
Biochemical Pathways
Similar compounds have been shown to influence a variety of pathways, including those involved in signal transduction, gene expression, and cellular metabolism .
Pharmacokinetics
Similar compounds are generally well-absorbed and distributed throughout the body, metabolized by various enzymes, and excreted through the kidneys .
Result of Action
Similar compounds have been shown to influence a variety of cellular processes, including cell proliferation, differentiation, and apoptosis .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(6-chloro-1H-indol-3-yl)ethan-1-amine hydrochloride . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .
Biochemical Analysis
Biochemical Properties
Indole derivatives, which this compound is a part of, are known to interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Given its structural similarity to other indole derivatives, it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
2-(6-chloro-1H-indol-3-yl)ethanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClN2.ClH/c11-8-1-2-9-7(3-4-12)6-13-10(9)5-8;/h1-2,5-6,13H,3-4,12H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PENKZLAICKADDY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)NC=C2CCN.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12Cl2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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